Cas no 88522-31-0 (Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]-)
88522-31-0 structure
Product Name:Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]-
CAS No:88522-31-0
MF:C13H9Cl2NO4S
MW:346.185860395432
CID:730507
Update Time:2024-01-31
Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]-
- 4-(2,5-DICHLORO-BENZENESULFONYLAMINO)-BENZOIC ACID
- 4-[(2,5-dichlorophenyl)sulfonylamino]benzoic acid
- Benzoic acid, 4-[[(2,5-dichlorophenyl)sulfonyl]amino]-
- 4-(2,5-Dichlorobenzenesulfonamido)benzoic acid
-
- MDL: MFCD00628632
- Inchi: 1S/C13H9Cl2NO4S/c14-9-3-6-11(15)12(7-9)21(19,20)16-10-4-1-8(2-5-10)13(17)18/h1-7,16H,(H,17,18)
- InChI Key: OPLDPGZGIUEIMK-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(NS(C2=CC(Cl)=CC=C2Cl)(=O)=O)C=C1
Computed Properties
- Exact Mass: 343.955109
- Monoisotopic Mass: 343.955109
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.7
Experimental Properties
- Density: 1.61
- Boiling Point: 543°C at 760 mmHg
- Flash Point: 282.2°C
- Refractive Index: 1.665
- pka: 3.99±0.10(Predicted)
Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-50mg |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 50mg |
¥1612.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-100mg |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 100mg |
¥1544.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-250mg |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 250mg |
¥2318.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-500mg |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 500mg |
¥4719.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-1g |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 1g |
¥6912.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-2.5g |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 2.5g |
¥10860.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-5g |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 5g |
¥17381.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1290462-10g |
4-(2,5-Dichlorobenzenesulfonamido)benzoic acid |
88522-31-0 | 97% | 10g |
¥23776.00 | 2024-04-27 | |
| 1PlusChem | 1P0048WM-50mg |
Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]- |
88522-31-0 | 95% | 50mg |
$82.00 | 2025-02-21 | |
| 1PlusChem | 1P0048WM-100mg |
Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]- |
88522-31-0 | 95% | 100mg |
$109.00 | 2025-02-21 |
Benzoic acid,4-[[(2,5-dichlorophenyl)sulfonyl]amino]- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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